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Compound of Interest |

Compound Name: 2-Chloropyrimidine-4,6-diamine
CAS No.: 53557-61-2
Cat. No.: B1598890
Get Quote
Introduction

2-Chloropyrimidine-4,6-diamine is a critical intermediate in the synthesis of a wide range of
pharmacologically active molecules, including kinase inhibitors and other therapeutic agents.
The purity, identity, and stability of this precursor directly impact the quality, safety, and efficacy
of the final active pharmaceutical ingredient (API). Therefore, robust, and reliable analytical
methods are paramount for its characterization. This guide provides a suite of detailed
protocols for the comprehensive analysis of 2-Chloropyrimidine-4,6-diamine, designed for
researchers, quality control analysts, and drug development professionals. The methods
described herein are designed to ensure the material meets stringent quality specifications
through orthogonal analytical techniques.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Chloropyrimidine-4,6-
diamine is fundamental to the development of analytical methods.
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Chemical Structure

Molecular Formula C4aHsCIN4 [1]12]
Molecular Weight 144.56 g/mol [1][2]
CAS Number 156-83-2 [1][2]

White to off-white or pale

Appearance yellow crystalline powder/solid.
[3]4]
Melting Point 198-202 °C [2][4]
» Slightly soluble in water.[3][4]
Solubility
Soluble in methanol.
IUPAC Name 6-chloropyrimidine-2,4-diamine  [1]

Analytical Characterization Workflow

A multi-faceted approach is necessary for the complete characterization of 2-
Chloropyrimidine-4,6-diamine. The following workflow ensures identity, purity, and structural
integrity are thoroughly assessed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Comprehensive Characterization of 2-
Chloropyrimidine-4,6-diamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1598890/docs#application-note-comprehensive-
characterization-of-2-chloropyrimidine-4-6-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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